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RUSKI-201 Dihydrochloride Profile

The table below summarizes the key available data on RUSKI-201 dihydrochloride, which is consistently

described in the literature as a potent and specific Hedgehog acyltransferase (HHAT) inhibitor [1] [2] [3].

Property Value

Primary Target Hedgehog acyltransferase (HHAT/Hhat) [1] [2] [3]

IC₅₀ 0.20 μM [1] [2] [3]

Primary Mechanism Inhibits Hedgehog (Hh) palmitoylation and blocks Hh signaling [2] [3]

Purity 98% [1]

Recommended Use Chemical probe for studying HHAT function in cells [1] [2] [3]

Molecular Weight 430.43 g/mol [1] [2] [3]

Molecular Formula C₂₀H₂₉Cl₂N₃OS [2] [3]

CAS No. 2320262-09-5 (for salt); 1458031-48-5 (for parent compound) [1] [2]

Solubility Soluble in water and DMSO [1]
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Information Limitations for Your Guide

The search results reveal some significant gaps that would be critical for a researcher to know:

No Direct Comparative Data: The provided sources lack experimental data comparing RUSKI-201
dihydrochloride's performance (e.g., efficacy, selectivity, toxicity) against other HHAT inhibitors.
Therefore, an objective "best tool molecule" claim cannot be verified from this data.

Lacking Detailed Protocols: The search results confirm the compound's activity through high-level
summaries (e.g., "blocks Hh signaling") but do not provide the detailed step-by-step experimental

methodologies you require [2] [3].
Unverified Claim: One source describes RUSKI-201 as the "optimal tool molecule currently

available," but this statement is not supported with comparative evidence in the search results [1].

Proposed Experimental Workflow

To objectively compare HHAT inhibitors like RUSKI-201 dihydrochloride, you would need to design

experiments that generate the missing data. The diagram below outlines a potential workflow for such a

comparative study.
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Start: Comparative Analysis of HHAT Inhibitors

1. Select Comparator Compounds
(e.g., other RUSKI variants)

2. In Vitro Potency Assay
Measure IC₅₀ in relevant cell lines

3. Selectivity Profiling
Check for off-target effects & cytotoxicity

4. Functional Cellular Assays
Quantify inhibition of Hh palmitoylation

and downstream signaling

5. Data Synthesis & Comparison
Compile results into comparison tables

Outcome: Objective Comparison Guide

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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